Cas no 712262-13-0 (Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate)

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate structure
712262-13-0 structure
Product name:Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
CAS No:712262-13-0
MF:C8H11NO3S
MW:201.242841005325
CID:1020049
PubChem ID:45089570

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI)
    • methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
    • 2-thiophenecarboxylic acid,5-amino-3-(methoxymethyl)-,methyl ester
    • Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
    • Inchi: 1S/C8H11NO3S/c1-11-4-5-3-6(9)13-7(5)8(10)12-2/h3H,4,9H2,1-2H3
    • InChI Key: POTSTZPYKIFMKY-UHFFFAOYSA-N
    • SMILES: S1C(=CC(COC)=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 201.046
  • Monoisotopic Mass: 201.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1719173-2.5g
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95.0%
2.5g
$978.0 2025-02-20
1PlusChem
1P00FYES-100mg
2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI)
712262-13-0 95%
100mg
$191.00 2025-02-27
A2B Chem LLC
AH43636-100mg
Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95%
100mg
$183.00 2024-04-19
Enamine
EN300-1719173-1.0g
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95.0%
1.0g
$499.0 2025-02-20
Enamine
EN300-1719173-0.5g
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95.0%
0.5g
$374.0 2025-02-20
Enamine
EN300-1719173-10.0g
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95.0%
10.0g
$2146.0 2025-02-20
Enamine
EN300-1719173-1g
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95%
1g
$499.0 2023-09-20
Enamine
EN300-1719173-10g
methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95%
10g
$2146.0 2023-09-20
A2B Chem LLC
AH43636-2.5g
Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
712262-13-0 95%
2.5g
$1065.00 2024-04-19
1PlusChem
1P00FYES-250mg
2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI)
712262-13-0 95%
250mg
$258.00 2025-02-27

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